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Compound of Interest

Compound Name: 2,5-Pyridinedicarboxylic acid

Cat. No.: B142978 Get Quote

Essential Safety and Handling Guide for 2,5-
Pyridinedicarboxylic Acid
This guide provides comprehensive safety, handling, and disposal protocols for 2,5-
Pyridinedicarboxylic acid (CAS No: 100-26-5), also known as Isocinchomeronic acid.

Adherence to these procedures is critical for ensuring a safe laboratory environment and

minimizing exposure risks for all personnel.

Hazard Identification and Classification
2,5-Pyridinedicarboxylic acid is a combustible solid that can cause irritation to the skin, eyes,

and respiratory system.[1][2] Some data also indicates it may be harmful if swallowed and is

very toxic to aquatic life with long-lasting effects.[3] A summary of its hazard classifications is

provided below.
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Hazard Classification GHS Code Hazard Statement

Skin Irritation H315 Causes skin irritation.[1][4]

Eye Irritation H319
Causes serious eye irritation.

[1][4]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1]

Acute Oral Toxicity H302 Harmful if swallowed.[3]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[3]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical. The following table summarizes the required PPE for handling 2,5-
Pyridinedicarboxylic acid.
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Protection Type Recommended PPE
Specifications and
Remarks

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Required when handling the

solid form to prevent inhalation

of dust particles.[1] Use a self-

contained breathing apparatus

(SCBA) in case of fire.[5]

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Must be worn to prevent eye

contact which can cause

serious irritation.[2]

Skin and Body Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact.

Laboratory coat.

A standard lab coat should be

worn to protect from incidental

contact.

Closed-toe shoes.
Shoes must fully cover the

feet.

Operational Plan: Safe Handling Protocol
Proper handling protocols are essential to maintain a safe laboratory environment. Always

handle 2,5-Pyridinedicarboxylic acid within a certified chemical fume hood to minimize

inhalation exposure.

Step 1: Preparation

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible.[6]

Don all required personal protective equipment as detailed in the PPE section.
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Step 2: Weighing and Aliquoting

Perform all weighing and handling of the solid powder within the fume hood to contain any

dust.

Use a spatula for transferring the solid. Avoid creating dust clouds.[5]

Close the container tightly immediately after use.[2]

Step 3: Experimental Use

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If heating is necessary, use a controlled heating source like a heating mantle.

Keep all containers closed when not in use.

Step 4: Post-Handling

Decontaminate all equipment and the work surface after use.

Remove PPE carefully, avoiding contamination of skin.

Wash hands thoroughly with soap and water after handling the chemical.[3][4]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2]

Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[2] Get medical attention if irritation

occurs.[4]

Inhalation

Move the person to fresh air.[5] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[6] Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[6]

Call a physician or poison control center

immediately.[3]

Spill Management

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For a solid spill, carefully sweep up the material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[5][6]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
All waste containing 2,5-Pyridinedicarboxylic acid must be treated as hazardous waste.

Waste Collection: Collect excess chemical and any contaminated materials (e.g., gloves,

wipes, weighing paper) in a designated, properly labeled hazardous waste container.[5]
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Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "2,5-Pyridinedicarboxylic acid".

Storage: Store the waste container in a designated, secure area, away from incompatible

materials.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office.[2][3] Do not dispose of this chemical down the drain or in regular trash.[5]

Quantitative Data
The following table summarizes key physical and chemical properties of 2,5-
Pyridinedicarboxylic acid.

Property Value

Molecular Formula C₇H₅NO₄

Molecular Weight 167.12 g/mol

Appearance White to off-white solid/powder[1][4]

Melting Point 242-247 °C (decomposes)[1]

CAS Number 100-26-5

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 2,5-
Pyridinedicarboxylic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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